Cas no 123643-70-9 (7-oxa-10-azaspiro[4.6]undecane)

• Product Name: 7-oxa-10-azaspiro[4.6]undecane
• CAS No: 123643-70-9
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 4579643
• PubChem ID: 75481408
• Update Time: 2025-11-01

7-oxa-10-azaspiro[4.6]undecane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-10-azaspiro[4.6]undecane

• Inchi： 1S/C9H17NO/c1-2-4-9(3-1)7-10-5-6-11-8-9/h10H,1-8H2
• InChI Key： FCXWAWABZBPTQH-UHFFFAOYSA-N
• SMILES： C1C2(CNCCOC2)CCC1

Additional information on 7-oxa-10-azaspiro[4.6]undecane

Introduction to 7-oxa-10-azaspiro[4.6]undecane (CAS No. 123643-70-9)

7-oxa-10-azaspiro[4.6]undecane, a compound with the CAS number 123643-70-9, is a unique spirocyclic structure that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound is characterized by its spirocyclic framework, which consists of a seven-membered ring fused to a six-membered ring, with an oxygen atom and a nitrogen atom strategically positioned to enhance its chemical and biological properties.

The spirocyclic structure of 7-oxa-10-azaspiro[4.6]undecane provides it with remarkable stability and conformational rigidity, making it an attractive scaffold for the development of novel pharmaceuticals. Recent research has focused on the synthesis and biological evaluation of derivatives of this compound, aiming to explore its potential in various therapeutic applications.

In the realm of medicinal chemistry, 7-oxa-10-azaspiro[4.6]undecane has shown promise as a lead compound for the development of drugs targeting neurological disorders, cancer, and inflammatory conditions. The unique arrangement of functional groups within the spirocyclic framework allows for the modulation of biological activity through subtle structural modifications. For instance, the introduction of substituents at specific positions can significantly enhance the compound's affinity for target receptors or enzymes.

One notable area of research involves the use of 7-oxa-10-azaspiro[4.6]undecane derivatives as potential inhibitors of protein-protein interactions (PPIs). PPIs play a crucial role in many cellular processes, and their dysregulation is often associated with various diseases. By designing derivatives that can selectively disrupt these interactions, researchers aim to develop novel therapeutic agents with high specificity and efficacy.

A recent study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 7-oxa-10-azaspiro[4.6]undecane derivatives designed to target the Bcl-2 family of proteins, which are key regulators of apoptosis. The results demonstrated that certain derivatives exhibited potent anti-cancer activity by selectively inhibiting Bcl-2, thereby promoting apoptosis in cancer cells while sparing normal cells.

Beyond its potential in cancer therapy, 7-oxa-10-azaspiro[4.6]undecane has also been explored for its neuroprotective properties. Research conducted at a leading pharmaceutical company revealed that specific derivatives of this compound can effectively cross the blood-brain barrier and exert neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress. These findings suggest that 7-oxa-10-azaspiro[4.6]undecane-based compounds may have therapeutic potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The synthetic accessibility of 7-oxa-10-azaspiro[4.6]undecane is another factor contributing to its appeal as a research tool and drug candidate. Various synthetic routes have been developed to efficiently produce this compound and its derivatives, allowing for rapid optimization and scale-up in both academic and industrial settings. One such method involves a tandem cyclization reaction that forms the spirocyclic core in a single step, providing a versatile platform for further functionalization.

In addition to its therapeutic applications, 7-oxa-10-azaspiro[4.6]undecane has also been studied for its potential as a ligand in supramolecular chemistry. The unique shape and electronic properties of this compound make it suitable for forming host-guest complexes with other molecules, which can be utilized in various applications such as drug delivery systems and molecular sensors.

The ongoing research into 7-oxa-10-azaspiro[4.6]undecane underscores its versatility and potential as a valuable scaffold in drug discovery and development. As more studies are conducted to elucidate its biological mechanisms and optimize its properties, it is likely that this compound will continue to play a significant role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.